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Compound of Interest

Compound Name: 4-Methylcyclohexane-1,3-diamine

Cat. No.: B079753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcyclohexane-1,3-diamine (CAS No. 13897-55-7), a cycloaliphatic diamine, is a

versatile chemical intermediate of significant interest in polymer chemistry and drug

development. Its unique structural features, combining a cyclohexane ring with two primary

amine functional groups, impart a balance of rigidity and reactivity. This guide provides a

comprehensive overview of the thermal stability of 4-methylcyclohexane-1,3-diamine, a

critical parameter for its safe handling, storage, and application in various manufacturing

processes, particularly in the synthesis of polyamides and as a curing agent for epoxy resins.

While specific experimental data on the thermal decomposition of pure 4-methylcyclohexane-
1,3-diamine is not readily available in published literature, this guide outlines the expected

thermal behavior based on its chemical structure and provides standardized protocols for its

evaluation.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-methylcyclohexane-1,3-diamine
is presented in Table 1. These properties are essential for understanding its behavior under

different processing conditions.
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Property Value Reference(s)

CAS Number 13897-55-7 [1][2]

Molecular Formula C₇H₁₆N₂ [2]

Molecular Weight 128.22 g/mol [2]

Boiling Point 196.2 °C at 760 mmHg [2]

Flash Point 83.2 °C [2]

Density 0.905 g/cm³ [2]

Appearance Light yellow liquid [2]

Table 1: Physicochemical Properties of 4-Methylcyclohexane-1,3-diamine

Thermal Stability and Decomposition
Direct, publicly available experimental data from thermogravimetric analysis (TGA) or

differential scanning calorimetry (DSC) specifically for 4-methylcyclohexane-1,3-diamine is

limited. However, based on the thermal behavior of similar cycloaliphatic amines and general

principles of chemical stability, the following can be inferred:

General Stability: Cycloaliphatic amines are generally more thermally stable than their linear

aliphatic counterparts due to the rigid ring structure. However, they are typically less stable

than aromatic amines.

Decomposition Onset: The decomposition of 4-methylcyclohexane-1,3-diamine is

expected to occur at elevated temperatures, likely above its boiling point. The presence of

amine groups can catalyze decomposition pathways.

Hazardous Decomposition Products: Safety Data Sheets for 4-methylcyclohexane-1,3-
diamine state that reasonably anticipated hazardous decomposition products as a result of

heating are not known[1]. However, under combustion conditions, thermal decomposition

can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx),

carbon monoxide (CO), and carbon dioxide (CO2).
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To definitively determine the thermal stability, experimental analysis using TGA and DSC is

required.

Experimental Protocols
The following are detailed, generalized methodologies for conducting thermogravimetric

analysis and differential scanning calorimetry on liquid amine samples like 4-
methylcyclohexane-1,3-diamine.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which 4-methylcyclohexane-1,3-diamine begins

to decompose and to characterize its mass loss profile as a function of temperature.

Methodology:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: A small, representative sample of 4-methylcyclohexane-1,3-diamine
(typically 5-10 mg) is accurately weighed into a clean, inert TGA pan (e.g., alumina or

platinum).

Experimental Conditions:

Atmosphere: High-purity nitrogen or argon at a constant flow rate (e.g., 20-50 mL/min) to

provide an inert environment and prevent oxidative degradation.

Temperature Program: The sample is heated from ambient temperature (e.g., 25 °C) to a

final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

Data Collection: The instrument records the sample mass as a function of temperature

and time.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine key

parameters, including:

Onset Decomposition Temperature (T_onset): The temperature at which significant mass

loss begins.
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Temperature of Maximum Decomposition Rate (T_max): Determined from the peak of the

derivative of the TGA curve (DTG curve).

Residual Mass: The percentage of the initial mass remaining at the end of the experiment.

Differential Scanning Calorimetry (DSC)
Objective: To identify and characterize thermal transitions such as boiling, and to determine the

enthalpy changes associated with these transitions.

Methodology:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: A small, accurately weighed sample of 4-methylcyclohexane-1,3-
diamine (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty,

hermetically sealed pan is used as a reference.

Experimental Conditions:

Atmosphere: An inert atmosphere of nitrogen or argon is maintained in the DSC cell.

Temperature Program: The sample and reference are heated from a sub-ambient

temperature (e.g., -50 °C) to a temperature above the expected boiling point (e.g., 250 °C)

at a controlled, constant heating rate (e.g., 10 °C/min).

Data Collection: The instrument records the differential heat flow between the sample and

the reference as a function of temperature.

Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify:

Boiling Point: Characterized by a sharp endothermic peak.

Heat of Vaporization (ΔH_vap): Calculated from the area of the boiling endotherm.

Other Thermal Events: Any other endothermic or exothermic events would indicate phase

transitions or reactions.
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Experimental and Logical Workflows
The logical workflow for assessing the thermal stability of 4-methylcyclohexane-1,3-diamine
is depicted in the following diagram.

Sample Preparation & Characterization

Thermal Analysis

Data Analysis & Interpretation

4-Methylcyclohexane-1,3-diamine Sample

Purity Analysis (e.g., GC-MS)

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

TGA Data Analysis
(Tonset, Tmax, Mass Loss) Evolved Gas Analysis (EGA-MS/FTIR)

Optional

DSC Data Analysis
(Boiling Point, ΔHvap)

Comprehensive Thermal Stability Report

Figure 1. Workflow for Thermal Stability Assessment.
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Figure 1. Workflow for Thermal Stability Assessment.
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While the precise thermal decomposition mechanism of 4-methylcyclohexane-1,3-diamine
has not been elucidated in the literature, a plausible pathway can be hypothesized based on

the principles of organic chemistry. The following diagram illustrates a potential initial step in

the thermal decomposition, likely involving the cleavage of the weakest bonds.

4-Methylcyclohexane-1,3-diamine High Temperature Initial Decomposition Products
(e.g., Radicals, smaller amine fragments)

Bond Scission Further Fragmentation and RearrangementRadical Reactions Stable Volatile Products
(e.g., NH₃, hydrocarbons, nitriles)

Figure 2. Postulated Decomposition Pathway.
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Figure 2. Postulated Decomposition Pathway.

Disclaimer: The information provided in this guide is intended for informational purposes only

and should not be considered as a substitute for rigorous experimental testing. The thermal

stability of any chemical can be influenced by impurities, storage conditions, and the presence

of other reactive species. It is imperative for researchers and professionals to conduct their own

thermal hazard assessments under their specific process conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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